Cas no 5463-84-3 (Diethyl 2-formamido-2-(4,4,4-trifluoro-3-methylbutyl)propanedioate)

• Product Name: Diethyl 2-formamido-2-(4,4,4-trifluoro-3-methylbutyl)propanedioate
• CAS No: 5463-84-3
• MF: C₁₃H₂₀F₃NO₅
• MW: 327.296814918518
• CID: 942320
• PubChem ID: 228905
• Update Time: 2025-04-19

Diethyl 2-formamido-2-(4,4,4-trifluoro-3-methylbutyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-formamido-2-(4,4,4-trifluoro-3-methylbutyl)propanedioate
• AC1L5GKM
• AC1Q4I9Q
• AG-J-42481
• AR-1I5016
• CTK5A2025
• diethyl(formylamino)(4,4,4-trifluoro-3-methylbutyl)propanedioate
• NSC22087
• NSC-22087
• 5463-84-3
• Diethyl formamido(4,4,4-trifluoro-3-methylbutyl)propanedioate
• DTXSID80281597

• Inchi： 1S/C13H20F3NO5/c1-4-21-10(19)12(17-8-18,11(20)22-5-2)7-6-9(3)13(14,15)16/h8-9H,4-7H2,1-3H3,(H,17,18)
• InChI Key： HQHPRVDCQZJHIN-UHFFFAOYSA-N
• SMILES： FC(C(C)CCC(C(=O)OCC)(C(=O)OCC)NC=O)(F)F

Computed Properties

• Exact Mass: 327.1294
• Monoisotopic Mass: 327.12935722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.7
• LogP: 2.60280